Cas no 1446757-57-8 (5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid)

• Product Name: 5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid
• CAS No: 1446757-57-8
• MF: C₁₁H₉BrO₄
• MW: 285.090762853622
• CID: 5616377
• PubChem ID: 132117879
• Update Time: 2023-09-05

5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1446757-57-8
• SCHEMBL19586030
• 5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid
• EN300-1074186
• 5-bromo-1,3-dihydroindene-2,2-dicarboxylic acid
• BrC=1C=C2CC(CC2=CC=1)(C(=O)O)C(=O)O
• 5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid
• 2H-Indene-2,2-dicarboxylic acid, 5-bromo-1,3-dihydro-

• Inchi： 1S/C11H9BrO4/c12-8-2-1-6-4-11(9(13)14,10(15)16)5-7(6)3-8/h1-3H,4-5H2,(H,13,14)(H,15,16)
• InChI Key： MXMKVOGCCCURKN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(C(=O)O)(C(=O)O)C2

Computed Properties

• Exact Mass: 283.96842g/mol
• Monoisotopic Mass: 283.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.808±0.06 g/cm3(Predicted)
• Boiling Point: 493.7±45.0 °C(Predicted)
• pka: 2.94±0.20(Predicted)